Cas no 1369848-47-4 (5-Chloro-2-iodo-N,N-dimethylbenzamide)

• Product Name: 5-Chloro-2-iodo-N,N-dimethylbenzamide
• CAS No: 1369848-47-4
• MF: C₉H₉ClINO
• MW: 309.531333684921
• CID: 5575602
• Update Time: 2025-05-20

5-Chloro-2-iodo-N,N-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-iodo-N,N-dimethylbenzamide
• Benzamide, 5-chloro-2-iodo-N,N-dimethyl-

• Inchi： 1S/C9H9ClINO/c1-12(2)9(13)7-5-6(10)3-4-8(7)11/h3-5H,1-2H3
• InChI Key： HUAQBBSIRNUZDY-UHFFFAOYSA-N
• SMILES： C(N(C)C)(=O)C1=CC(Cl)=CC=C1I

Experimental Properties

• Density: 1.731±0.06 g/cm3(Predicted)
• Boiling Point: 379.6±32.0 °C(Predicted)
• pka: -1.94±0.70(Predicted)

Additional information on 5-Chloro-2-iodo-N,N-dimethylbenzamide

Introduction to 5-Chloro-2-iodo-N,N-dimethylbenzamide (CAS No. 1369848-47-4)

5-Chloro-2-iodo-N,N-dimethylbenzamide, identified by the Chemical Abstracts Service Number (CAS No.) 1369848-47-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzamide derivatives, characterized by its unique structural features, including a chloro and an iodo substituent on the benzene ring, alongside a dimethylamino group at the amide position. Such structural motifs make it a valuable scaffold for medicinal chemistry investigations, particularly in the development of novel bioactive molecules.

The significance of 5-Chloro-2-iodo-N,N-dimethylbenzamide lies in its potential as a precursor or intermediate in synthetic chemistry. The presence of both halogen atoms (chloro and iodo) on the aromatic ring enhances its reactivity, making it a versatile building block for further functionalization. This property is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in the construction of complex molecular architectures. Researchers have leveraged these reactivity patterns to explore new derivatives with tailored biological activities.

In recent years, there has been growing interest in exploring the pharmacological properties of halogenated benzamide compounds. The structural features of 5-Chloro-2-iodo-N,N-dimethylbenzamide suggest potential applications in various therapeutic areas. For instance, benzamide derivatives have been investigated for their roles as kinase inhibitors, due to their ability to interact with specific enzymatic targets. The electron-withdrawing nature of the chloro and iodo substituents may modulate the electronic properties of the benzene ring, influencing binding affinity and selectivity.

One of the most compelling aspects of 5-Chloro-2-iodo-N,N-dimethylbenzamide is its utility in drug discovery pipelines. The compound’s unique structural framework provides a platform for structure-activity relationship (SAR) studies, allowing researchers to systematically modify its core structure and evaluate the impact on biological activity. Such studies are crucial for optimizing lead compounds into viable drug candidates. Additionally, the halogenated aromatic system may contribute to metabolic stability, a key factor in drug design aimed at improving pharmacokinetic profiles.

The synthesis of 5-Chloro-2-iodo-N,N-dimethylbenzamide involves multi-step organic transformations that highlight modern synthetic methodologies. The introduction of the chloro and iodo substituents typically requires careful control of reaction conditions to ensure high regioselectivity and yield. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only showcase the compound’s synthetic utility but also reflect broader trends in organic synthesis towards greener and more efficient processes.

From a computational chemistry perspective, 5-Chloro-2-iodo-N,N-dimethylbenzamide has been subjected to molecular modeling studies to understand its interactions with biological targets. The three-dimensional structure predicted by computational methods helps in rationalizing its binding mode within protein active sites. Such insights are invaluable for designing next-generation inhibitors with improved potency and reduced side effects. The integration of experimental data with computational predictions provides a robust framework for drug discovery efforts.

The role of 5-Chloro-2-iodo-N,N-dimethylbenzamide extends beyond academic research; it has found applications in industrial settings where novel intermediates are required for fine chemical synthesis. Its versatility as a building block allows chemists to explore diverse chemical spaces, leading to innovative solutions in material science and specialty chemicals. The compound’s stability under various reaction conditions makes it a reliable choice for large-scale synthesis, ensuring consistency and reproducibility.

In conclusion, 5-Chloro-2-iodo-N,N-dimethylbenzamide (CAS No. 1369848-47-4) represents a fascinating example of how structural complexity can be harnessed for pharmaceutical innovation. Its unique combination of substituents on the benzene ring offers opportunities for further exploration in medicinal chemistry. As research continues to uncover new applications and synthetic methodologies, this compound is poised to remain a cornerstone in chemical biology and drug development initiatives worldwide.